Cas no 2138804-35-8 (5-(2-bromoethenyl)-2-tert-butyl-2H-1,2,3,4-tetrazole)

• Product Name: 5-(2-bromoethenyl)-2-tert-butyl-2H-1,2,3,4-tetrazole
• CAS No: 2138804-35-8
• MF: C₇H₁₁BrN₄
• MW: 231.093039751053
• CID: 6469170
• PubChem ID: 165465563
• Update Time: 2025-06-29

5-(2-bromoethenyl)-2-tert-butyl-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 2138804-35-8
• EN300-802921
• 5-(2-bromoethenyl)-2-tert-butyl-2H-1,2,3,4-tetrazole

• Inchi： 1S/C7H11BrN4/c1-7(2,3)12-10-6(4-5-8)9-11-12/h4-5H,1-3H3/b5-4+
• InChI Key： CNLCSZMUHKSIML-SNAWJCMRSA-N
• SMILES： Br/C=C/C1N=NN(C(C)(C)C)N=1

Computed Properties

• Exact Mass: 230.01671g/mol
• Monoisotopic Mass: 230.01671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.6Ų

Additional information on 5-(2-bromoethenyl)-2-tert-butyl-2H-1,2,3,4-tetrazole

Comprehensive Overview of 5-(2-bromoethenyl)-2-tert-butyl-2H-1,2,3,4-tetrazole (CAS No. 2138804-35-8)

The compound 5-(2-bromoethenyl)-2-tert-butyl-2H-1,2,3,4-tetrazole (CAS No. 2138804-35-8) is a specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This tetrazole derivative features a bromoethenyl substituent, which enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in click chemistry and bioorthogonal reactions, aligning with the growing demand for efficient and selective synthetic methodologies.

One of the key reasons for the rising interest in 5-(2-bromoethenyl)-2-tert-butyl-2H-1,2,3,4-tetrazole is its role in the development of novel drug candidates. The tetrazole ring is a well-known bioisostere for carboxylic acids, offering improved metabolic stability and bioavailability. This makes the compound particularly relevant in the context of medicinal chemistry, where researchers are constantly seeking innovative ways to optimize drug-like properties. Additionally, the presence of the bromoethenyl group allows for further functionalization, enabling the creation of diverse molecular architectures.

In the realm of agrochemicals, 5-(2-bromoethenyl)-2-tert-butyl-2H-1,2,3,4-tetrazole has shown promise as a building block for the synthesis of crop protection agents. Its structural versatility allows for the design of compounds with targeted activity against pests and pathogens, addressing the global need for sustainable agricultural solutions. The compound's compatibility with modern green chemistry principles further enhances its appeal, as industries strive to minimize environmental impact while maintaining efficacy.

Another area where this compound excels is in material science. The tetrazole core is known for its high nitrogen content, which contributes to the development of energetic materials and polymeric systems with exceptional thermal and mechanical properties. Researchers are investigating its potential in creating high-performance polymers and advanced coatings, which are critical for aerospace, automotive, and electronics applications. The bromoethenyl moiety also facilitates cross-linking reactions, enabling the formation of robust networks in polymeric matrices.

From a synthetic perspective, 5-(2-bromoethenyl)-2-tert-butyl-2H-1,2,3,4-tetrazole is often prepared via cycloaddition reactions involving nitriles and azides, followed by selective bromination. This methodology aligns with the broader trend toward atom-economical and catalytic processes, which are central to modern organic synthesis. The compound's stability under various conditions makes it a reliable candidate for scale-up production, a factor that is increasingly important for industrial applications.

In conclusion, 5-(2-bromoethenyl)-2-tert-butyl-2H-1,2,3,4-tetrazole (CAS No. 2138804-35-8) represents a versatile and valuable compound with wide-ranging applications. Its unique structural features, combined with its compatibility with contemporary synthetic strategies, position it as a key player in the fields of pharmaceuticals, agrochemicals, and material science. As research continues to uncover new possibilities for this molecule, its significance in both academic and industrial settings is expected to grow exponentially.